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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzotrifluoride

Cat. No.: B1268037

An In-depth Technical Guide to 4-Bromo-3-nitrobenzotrifluoride (CAS: 349-03-1)

This technical guide provides a comprehensive overview of 4-Bromo-3-nitrobenzotrifluoride,
a key organic building block utilized in various chemical syntheses.[1][2] Intended for
researchers, scientists, and professionals in drug development, this document details the
compound's physicochemical properties, safety information, applications, and relevant
experimental protocols.

Core Properties and Specifications

4-Bromo-3-nitrobenzotrifluoride is a substituted aromatic compound distinguished by the
presence of a bromine atom, a nitro group, and a trifluoromethyl group on the benzene ring.[2]
This unique combination of functional groups makes it a versatile intermediate in organic
synthesis, particularly for pharmaceuticals and agrochemicals.[2][3] The electron-withdrawing
nature of the trifluoromethyl and nitro groups, coupled with the reactive bromine atom, allows
for a wide range of chemical transformations.[2][4]

Physicochemical Data

The fundamental physical and chemical properties of 4-Bromo-3-nitrobenzotrifluoride are
summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1268037?utm_src=pdf-interest
https://www.benchchem.com/product/b1268037?utm_src=pdf-body
https://www.benchchem.com/product/b1268037?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0486143.htm
https://www.benchchem.com/product/B1268037
https://www.benchchem.com/product/b1268037?utm_src=pdf-body
https://www.benchchem.com/product/B1268037
https://www.benchchem.com/product/B1268037
https://www.hsppharma.com/apis-and-intermediates/4-bromo-3-nitrobenzotrifluoride-cas-349-03-1.html
https://www.benchchem.com/product/B1268037
https://www.nbinno.com/article/other-organic-chemicals/navigating-organic-synthesis-4-bromo-3-fluorobenzotrifluoride-chemists-guide-rp
https://www.benchchem.com/product/b1268037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 349-03-1 [2][3]
Molecular Formula C7H3BrrFsNO:2 [2]
Molecular Weight 270.00 g/mol [2]
Appearance Clear yellow to orange liquid [2][3]
Density 1.763 g/mL at 25 °C [1][3]
Boiling Point 90 °C at 3 mmHg [3]

Melting Point 16-17 °C [2]

Flash Point 113 °C (closed cup) [2][3]
Refractive Index n20/D 1.511 - 1.512 [3]

Safety and Handling

Proper handling of 4-Bromo-3-nitrobenzotrifluoride is crucial due to its potential hazards.
The compound is classified as an irritant and is harmful if swallowed, inhaled, or absorbed
through the skin.[3]

Hazard and Precautionary Information
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Hazard Class

Statement

Hazard Codes

Xn, Xi (Harmful, Irritant)

Hazard Statements

H302+H312+H315+H319+H332+H335: Harmful
if swallowed, in contact with skin, causes skin
irritation, causes serious eye irritation, harmful if

inhaled, may cause respiratory irritation.[3]

Risk Statements

R20/21/22: Harmful by inhalation, in contact with
skin and if swallowed. R36/37/38: Irritating to

eyes, respiratory system and skin.[3]

Safety Statements

S26: In case of contact with eyes, rinse
immediately with plenty of water and seek
medical advice. S36/37/39: Wear suitable
protective clothing, gloves, and eye/face

protection.[3]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use of safety glasses with side-shields or chemical goggles is

recommended.

» Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin

exposure.[5]

o Respiratory Protection: A multi-purpose combination respirator cartridge (US) is advised

when handling the substance.

Storage: Store in a dry, cool, and well-ventilated place.[5][6] Keep the container tightly closed

and away from heat, sparks, and open flames.[5][6][7] The compound is classified under

Storage Class 10 for combustible liquids.

Applications in Synthesis

4-Bromo-3-nitrobenzotrifluoride is a valuable intermediate primarily used for creating more

complex molecules. Its chemical structure offers multiple reactive sites for further
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functionalization.

e Pharmaceutical and Agrochemical Synthesis: It serves as a critical building block in the
preparation of polysubstituted bisheterocycles, which have shown potential as
chemotherapeutic agents.[1][3] The trifluoromethyl group is particularly important in drug
discovery for its ability to enhance properties like metabolic stability and binding affinity.[8][9]

e Cross-Coupling Reactions: The bromine atom is a key functional group for participating in
various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira),
which are fundamental for forming new carbon-carbon bonds.[4]

e Functional Group Transformation: The nitro group can be reduced to an amine, providing a
pathway to introduce a new reactive site for further derivatization.[2]

Reactivity of 4-Bromo-3-nitrobenzotrifluoride

4-Bromo-3-nitrobenzotrifluoride

-Br -Br -NO2
Bromine Atom Reactivity itro Group Reactivity
Cross-Coupllng. Reactions Nucleophilic Substitution Grignard Reagent Formation Reduction to Amine (-NH2)
(e.g., Suzuki, Heck)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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